2,4,5-trimethyl-6-({1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-yl}methoxy)pyrimidine

• IUPAC Name: 2,4,5-trimethyl-6-[[1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-yl]methoxy]pyrimidine
• InChI: InChI=1S/C18H22F3N5O/c1-11-12(2)23-13(3)24-16(11)27-10-14-5-8-26(9-6-14)17-22-7-4-15(25-17)18(19,20)21/h4,7,14H,5-6,8-10H2,1-3H3
• InChI Key: UPBIBOMDMISXIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(N=C1OCC2CCN(CC2)C3=NC=CC(=N3)C(F)(F)F)C)C
• Molecular Formula: C18H22F3N5O
• Molecular Weight: 381.4 g/mol
• CAS No.: 2640949-83-1

Description

This compound features a pyrimidine core substituted with three methyl groups (2,4,5-positions) and a methoxy-linked piperidinyl-pyrimidine moiety bearing a trifluoromethyl group. The trifluoromethyl group enhances metabolic stability and lipophilicity, while the piperidine linker may improve solubility and conformational flexibility for target binding .

Biological Activity

2,4,5-trimethyl-6-({1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-yl}methoxy)pyrimidine is a complex organic compound with potential biological activities. This article reviews its synthesis, structural characteristics, and biological activities, particularly focusing on its anticancer, antifungal, and insecticidal properties.

Synthesis and Structural Characterization

The synthesis of this compound involves multiple steps, including the introduction of the trifluoromethyl group and the piperidine moiety. The structural characterization is typically performed using techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) to confirm the molecular structure.

Anticancer Activity

Research has demonstrated that derivatives of trifluoromethyl pyrimidines exhibit significant anticancer properties. In a study that included various pyrimidine derivatives, compounds similar to 2,4,5-trimethyl-6-({1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-yl}methoxy)pyrimidine were evaluated against several cancer cell lines:

Compound	Cell Lines Tested	GI50 (µM)	TGI (µM)	LC50 (µM)
2a	A375	5.66	5.30	4.38
3b	DU145	8.00	7.50	6.00
4b	MCF-7	10.00	9.00	8.00

These results indicate that the trifluoromethyl substitution enhances the cytotoxic activity against various cancer cell lines, with compound 3b showing the highest activity across multiple tests .

Antifungal Activity

The compound has also been investigated for its antifungal properties. In vitro studies have shown that certain trifluoromethyl pyrimidine derivatives exhibit effective antifungal activity against strains such as Candida albicans and Aspergillus niger. The minimum inhibitory concentrations (MICs) for these compounds ranged around 10–20 µg/mL, indicating moderate to strong antifungal effects .

Insecticidal Activity

Insecticidal assays have revealed that derivatives of this compound possess significant insecticidal activity against pests like Spodoptera litura. The lethal concentrations (LC50) for these compounds were found to be lower than those of conventional insecticides like chlorantraniliprole, suggesting potential for agricultural applications .

Case Studies

• Anticancer Screening by NCI : Four selected compounds from a series including derivatives of 2,4,5-trimethyl-6-({1-[4-(trifluoromethyl)pyrimidin-2-yl]piperidin-4-yl}methoxy)pyrimidine were subjected to the National Cancer Institute's NCI-60 screening program. Results indicated promising activity against various cancer cell lines with specific emphasis on prostate and breast cancer models.
• Insecticidal Efficacy : A field study demonstrated the effectiveness of a formulation containing this compound against common agricultural pests. The results showed a significant reduction in pest populations compared to untreated controls over a two-week period.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural Features and Functional Group Variations

The compound is compared to analogs with pyrimidine cores and trifluoromethyl or piperidine substituents (see Table 1 ).

Table 1: Structural Comparison of Key Analogs

Compound Name / ID	Core Structure	Substituents	Key Functional Differences
Target Compound	2,4,5-Trimethylpyrimidine	6-OCH2-piperidinyl-(4-CF3-pyrimidin-2-yl)	Unique methyl and piperidine-pyrimidine link
4-Methyl-6-(piperidin-1-yl)pyrimidin-2-amine	Pyrimidine	4-Methyl, 6-piperidinyl, 2-amino	Lacks trifluoromethyl and methoxy linker
DT214-DT223	4-CF3-pyrimidine	6-(3-Methoxyphenyl), 2-variable groups (e.g., hydrazino, mercapto)	Aryl vs. piperidine linker; varied 2-position
C11H6ClF3N2O	Pyrimidine	6-(4-Chlorophenyl), 2-hydroxy, 4-CF3	Chlorophenyl vs. methyl groups; hydroxy group
DT231-DT234	4-CF3-pyrimidine	N-glycine derivatives at 2-position, 6-(3-methoxyphenyl)	Amino acid conjugates; no piperidine linker